Cas no 1345-13-7 (Ceric oxide)
Ceric oxide (CeO₂), also known as cerium dioxide, is a versatile inorganic compound with a fluorite crystal structure. It exhibits high thermal stability, chemical inertness, and notable oxygen storage capacity, making it valuable in catalytic applications, including automotive exhaust systems and industrial oxidation processes. Its redox properties enable efficient conversion between Ce³⁺ and Ce⁺⁴ states, enhancing catalytic performance. Ceric oxide is also used in polishing applications due to its abrasive properties, particularly for glass and semiconductor surfaces. Additionally, it serves as an additive in ceramics and fuel cells to improve ionic conductivity. Its UV-absorbing characteristics further extend its utility in sunscreen formulations and protective coatings.
Ceric oxide structure
Product Name:Ceric oxide
Ceric oxide Chemical and Physical Properties
Names and Identifiers
-
- Ceric oxide
- c.i.77280
- cerium(iii)oxide
- ceriumoxide(ce2o3)
- ceriumoxide[ce2o3]
- ceriumsesquioxide
- ceriumtrioxide
- cerousoxide
- ci77280
- CERIUM OXIDE
- Caesium oxide
- dicerium trioxide
- Cerium(Ⅳ) oxide
- cerium sesquioxide
- cerous oxide
- NS00129630
- Cer(III)-oxid
- Cerium(III) oxide
- 1345-13-7
- DTXSID10904282
- F20751
- Ceriumoxide
- Cerium trioxide
- UNII-82Q2098IFG
- oxo(oxoceriooxy)cerium
- Cerium oxide (Ce2O3)
- EINECS 215-718-1
- HSDB 5828
- DTXCID401333434
- CI 77280
- CERIUM OXIDE [CE2O3]
-
- Inchi： 1S/2Ce.3O
- InChI Key： BMMGVYCKOGBVEV-UHFFFAOYSA-N
- SMILES： [Ce](=O)O[Ce]=O
Computed Properties
- Exact Mass: 327.79600
- Monoisotopic Mass: 327.79564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 34.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Color/Form: Golden ~ white solid
- Density: 7.132
- Melting Point: 2600 ºC
- PSA: 43.37000
- LogP: -0.30600
Ceric oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A825349-1g |
Ceriumoxide |
1345-13-7 | 95% | 1g |
$884.0 | 2024-06-02 |
Ceric oxide Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:1345-13-7)三氧化二铈
Order Number:LE25921926
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:53
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Ceric oxide Related Literature
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Vladimir A. Volkovich,Trevor R. Griffiths,Robert C. Thied Phys. Chem. Chem. Phys. 2003 5 3053
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2. Influence of dissolved nitrogen and carbon on reactions of cerium(III) and cerium(IV) oxides with liquid lithiumMarten G. Barker,Iain C. Alexander J. Chem. Soc. Dalton Trans. 1975 1464
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3. Probing the bifunctional catalytic activity of ceria nanorods towards the cyanosilylation reactionGonghua Wang,Lu Wang,Xiang Fei,Yunyun Zhou,Renat F. Sabirianov,Wai Ning Mei,Chin Li Cheung Catal. Sci. Technol. 2013 3 2602
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4. CoPt/CeO2 catalysts for the growth of narrow diameter semiconducting single-walled carbon nanotubesLei Tang,Taotao Li,Chaowei Li,Lin Ling,Kai Zhang,Yagang Yao Nanoscale 2015 7 19699
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Rafael Chinchilla,Carmen Nájera Chem. Soc. Rev. 2011 40 5084
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1345-13-7)三氧化二铈
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry